Cas no 13390-74-4 (2-Oxetanone, 3-(chloromethyl)-3-methyl-)

• Product Name: 2-Oxetanone, 3-(chloromethyl)-3-methyl-
• CAS No: 13390-74-4
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• CID: 1242798
• PubChem ID: 10887962
• Update Time: 2025-04-20

2-Oxetanone, 3-(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 3-(chloromethyl)-3-methyl-
• 3-(chloromethyl)-3-methyloxetan-2-one
• SCHEMBL7039271
• 13390-74-4
• DTXSID50447108
• alpha-chloromethyl-alpha-methyl-beta-propiolactone

• Inchi： 1S/C5H7ClO2/c1-5(2-6)3-8-4(5)7/h2-3H2,1H3
• InChI Key： QQNJXKGKZPZIFW-UHFFFAOYSA-N
• SMILES： ClCC1(C)C(=O)OC1

Computed Properties

• Exact Mass: 134.0134572g/mol
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų